Cas no 62965-57-5 ((2S)-2-amino-3,3-dimethylbutanamide)

(2S)-2-amino-3,3-dimethylbutanamide structure
62965-57-5 structure
Product Name:(2S)-2-amino-3,3-dimethylbutanamide
CAS No:62965-57-5
MF:C6H14N2O
MW:130.188161373138
MDL:MFCD14590411
CID:427983
PubChem ID:11297986
Update Time:2025-04-19

(2S)-2-amino-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 2-amino-3,3-dimethyl-, (2S)-
    • (S)-2-Amino-3,3-dimethylbutanamide
    • (S)-(+)-2-amino-3,3-dimethylbutanamide
    • (S)-2-amino-3,3-d9-dimethylbutanamide
    • (S)-2-amino-3,3-dimethylbutanaminde
    • (S)-tert-butylleucine amide
    • tert-butylglycinamide
    • (2S)-2-amino-3,3-dimethylbutanamide
    • AKOS022488359
    • QCVCCWSPZIUXEA-SCSAIBSYSA-N
    • EN300-147395
    • tertiary leucine amide
    • L-tert-Leucine amide
    • t-leucine amide
    • L-tert-leucinamide
    • A868294
    • tert-Leucinamide
    • CEJ609CF4J
    • UNII-CEJ609CF4J
    • DTXSID00461511
    • tert-leucine amide
    • (S)-tert-leucinamide
    • 62965-57-5
    • tert-Leucinamide, L-
    • SCHEMBL738238
    • DB-344899
    • MDL: MFCD14590411
    • Inchi: 1S/C6H14N2O/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H2,8,9)/t4-/m1/s1
    • InChI Key: QCVCCWSPZIUXEA-SCSAIBSYSA-N
    • SMILES: O=C([C@H](C(C)(C)C)N)N

Computed Properties

  • Exact Mass: 130.11100
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 0.982
  • Boiling Point: 242.7°C at 760 mmHg
  • Flash Point: 100.6°C
  • Refractive Index: 1.468
  • PSA: 69.11000
  • LogP: 1.24570

(2S)-2-amino-3,3-dimethylbutanamide Pricemore >>

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